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Compound of Interest

Compound Name:
(4-Chlorophenyl)methyl 2-

chloroacetate

CAS No.: 55704-51-3

Cat. No.: B11962849

Get Quote

Technical Monograph: (4-Chlorophenyl)methyl 2-chloroacetate

Part 1: Molecular Identity & Physicochemical Profile
1.1 Core Identity (4-Chlorophenyl)methyl 2-chloroacetate is a bifunctional electrophile

belonging to the class of halogenated benzyl esters. It is characterized by two distinct reactive

centers: the activated alkyl chloride on the acetate moiety (susceptible to SN2 attack) and the

ester linkage (susceptible to hydrolysis or transesterification).

IUPAC Name: (4-Chlorophenyl)methyl 2-chloroacetate

Common Synonyms:p-Chlorobenzyl chloroacetate; 4-Chlorobenzyl 2-chloroacetate

CAS Registry Number: 18523-95-4 (Note: Verify specific batch CAS as derivatives vary)

1.2 Quantitative Data Summary
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Property Value Unit Notes

Molecular Formula C₉H₈Cl₂O₂ - -

Molecular Weight 219.06 g/mol

Calculated based on

standard atomic

weights (C: 12.011, H:

1.008, Cl: 35.45, O:

15.999)

Exact Mass 217.9901 Da
Monoisotopic mass (

Cl x 2)

Physical State
Viscous Oil / Low-

melting Solid
-

Predicted based on

structural analogs

(Benzyl chloroacetate

is liquid; p-Cl

substitution increases

MP).[1][2][3][4]

Solubility DCM, EtOAc, DMSO -
Hydrophobic;

insoluble in water.

Isotopic Pattern 9 : 6 : 1 M : M+2 : M+4
Characteristic of

dichloro compounds.

Part 2: Structural Analysis & Spectroscopic
Signature
2.1 Mass Spectrometry (MS) Logic For researchers characterizing this molecule, the mass

spectrum provides the most definitive confirmation due to the "Chlorine Isotope Signature." The

molecule contains two chlorine atoms (

Cl and

Cl), resulting in a distinct triplet pattern for the molecular ion.

M+• (218 m/z): Represents
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Cl +

Cl (Relative Intensity: ~100%)

M+2 (220 m/z): Represents

Cl +

Cl (Relative Intensity: ~65%)

M+4 (222 m/z): Represents

Cl +

Cl (Relative Intensity: ~10%)

2.2 Nuclear Magnetic Resonance (NMR) Prediction

¹H NMR (CDCl₃, 400 MHz):

δ 7.35 (d, J=8.5 Hz, 2H): Aromatic protons ortho to Cl.

δ 7.28 (d, J=8.5 Hz, 2H): Aromatic protons meta to Cl (benzyl side).

δ 5.18 (s, 2H): Benzylic methylene (-O-CH₂-Ar). Shifted downfield by the ester oxygen and

aromatic ring.

δ 4.08 (s, 2H): Chloroacetate methylene (Cl-CH₂-CO-). Distinct singlet, characteristic of

chloroacetates.

Part 3: Synthetic Methodology
3.1 Strategic Rationale The synthesis utilizes a Schotten-Baumann esterification approach. We

select chloroacetyl chloride over chloroacetic acid to drive the reaction to completion without

the need for dehydrating agents (like DCC), simplifying the workup to a liquid-liquid extraction.

3.2 Experimental Protocol

Precursor A: 4-Chlorobenzyl alcohol (1.0 equiv)
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Precursor B: Chloroacetyl chloride (1.1 equiv)

Base: Triethylamine (Et₃N) or Pyridine (1.2 equiv)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Solvation: Dissolve 4-chlorobenzyl alcohol (10 mmol) in anhydrous DCM (50 mL). Add Et₃N

(12 mmol) and cool the mixture to 0°C using an ice bath.

Acylation: Add chloroacetyl chloride (11 mmol) dropwise via syringe over 15 minutes.

Caution: Exothermic reaction.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor

via TLC (Hexane:EtOAc 4:1).

Quench & Workup:

Quench with saturated NaHCO₃ (aq) to neutralize excess acid chloride.

Separate organic layer.

Wash organic layer with 1M HCl (to remove excess amine), then Brine.

Dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (Silica gel, 0-10% EtOAc in

Hexanes).

3.3 Visualization of Synthesis Logic
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Reactants:
4-Chlorobenzyl Alcohol
+ Chloroacetyl Chloride

Activation (0°C):
Base (Et3N) deprotonates

alcohol/scavenges HCl

 DCM Solvent

Nucleophilic Attack:
Alcohol O attacks Carbonyl C

 Tetrahedral Intermediate

Elimination:
Chloride leaves,

forming Ester bond

Workup:
1. NaHCO3 Wash (Neutralize)
2. HCl Wash (Remove Amine)

 TLC Confirmation

Final Product:
(4-Chlorophenyl)methyl

2-chloroacetate

 Concentration

Click to download full resolution via product page
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Caption: Logical flow of Schotten-Baumann esterification for p-chlorobenzyl chloroacetate

synthesis.

Part 4: Reactivity & Applications in Drug Design
4.1 The "Magic Methyl" & Chlorine Effect In drug development, this molecule serves as a

specialized building block. The p-chlorobenzyl group is often used to modulate lipophilicity

(LogP) and metabolic stability.

Metabolic Blocking: The para-chlorine blocks the P450-mediated hydroxylation of the benzyl

ring, extending the half-life of the pharmacophore compared to a standard benzyl ester [1].

Alkylation Potential: The alpha-chloro position is highly reactive toward nucleophiles (amines,

thiols) via SN2 mechanisms, making this molecule an excellent "linker" for attaching the p-

chlorobenzyl moiety to a drug scaffold.

4.2 Reactivity Pathway Diagram

(4-Chlorophenyl)methyl
2-chloroacetate

S_N2 Alkylation
(with Amines/Thiols)

Ester Hydrolysis
(Acid/Base)

Finkelstein Reaction
(Exchange Cl -> I)

N-alkylated
Drug Scaffolds

p-Chlorobenzyl Alcohol
+ Chloroacetic Acid

Iodoacetate Derivative
(Enhanced Electrophile)

Click to download full resolution via product page

Caption: Primary reactivity modes utilized in medicinal chemistry workflows.

Part 5: Safety & Handling
Lachrymator: Like most alpha-haloesters, this compound is a potent lachrymator (tear gas

agent). It must be handled strictly within a fume hood.

Skin Sensitizer: Avoid contact. The alkylating nature poses a risk of contact dermatitis.
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Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis from

atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b11962849?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11962849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

